Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate

• Molecular Formula: C22H26N2O6
• Molecular Weight: 414.5 g/mol
• IUPAC Name: ethyl 5-[[2-(4-methoxyphenoxy)acetyl]amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C22H26N2O6/c1-3-29-22(26)19-14-16(4-9-20(19)24-10-12-28-13-11-24)23-21(25)15-30-18-7-5-17(27-2)6-8-18/h4-9,14H,3,10-13,15H2,1-2H3,(H,23,25)
• InChI Key: BKBNJHFOSKVMGD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)COC2=CC=C(C=C2)OC)N3CCOCC3

Description

Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate, also known as EMA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EMA belongs to the class of benzoic acid derivatives and has been investigated for its anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate is not fully understood, but it is believed to act through multiple pathways. Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of inflammation and pain. Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting cell proliferation. Additionally, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to modulate neurotransmitter levels in the brain, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to have a number of biochemical and physiological effects. In animal models of inflammation and pain, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of inflammation and pain. Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has also been shown to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. In animal models of cancer, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been shown to modulate neurotransmitter levels in the brain, which may contribute to its potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has a well-defined chemical structure, which makes it easy to characterize and analyze. However, one limitation of using Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in lab experiments is its relatively high cost, which may limit its use in large-scale studies. Additionally, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has a low solubility in water, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further investigation into the mechanism of action of Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate is needed to fully understand its potential therapeutic effects. Future studies could also investigate the use of Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in combination with other drugs or therapies to enhance its therapeutic efficacy. Finally, clinical trials are needed to determine the safety and efficacy of Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate in human patients.

Synthesis Methods

Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate can be synthesized using a multistep process that involves the reaction of 4-methoxyphenol with acetyl chloride to form 4-methoxyacetophenone. The resulting compound is then reacted with morpholine to form 4-morpholinyl-4-methoxyacetophenone, which is treated with ethyl chloroformate to obtain Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate. The final product is then purified using column chromatography to obtain a high purity compound suitable for scientific research.

Scientific Research Applications

Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been extensively studied for its potential therapeutic properties. It has been investigated for its anti-inflammatory and analgesic effects in animal models of inflammation and pain. Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has also been shown to have antitumor effects in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, Ethyl 5-{[(4-methoxyphenoxy)acetyl]amino}-2-(4-morpholinyl)benzoate has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and depression.